![molecular formula C12H15NO5 B4762174 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene CAS No. 38059-94-8](/img/structure/B4762174.png)
1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene
Overview
Description
1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene, also known as NTPB, is a chemical compound that has gained interest in scientific research due to its potential therapeutic applications. NTPB is a member of the family of nitrostyrene compounds, which have been shown to possess anti-inflammatory, antioxidant, and anticancer properties. In
Mechanism of Action
The mechanism of action of 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene is not fully understood, but it is believed to involve the inhibition of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the inflammatory response. By inhibiting this pathway, this compound may be able to reduce inflammation and its associated symptoms.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory properties, this compound has also been shown to possess antioxidant and anticancer properties. In a study published in the Journal of Agricultural and Food Chemistry, this compound was found to have a strong antioxidant activity, which may help to protect cells from oxidative damage. Another study published in the Journal of Natural Products found that this compound was able to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One advantage of using 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene in lab experiments is its relatively simple synthesis method. However, one limitation is that it is not a commonly used compound, which may make it difficult to compare results with other studies. Additionally, more research is needed to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
There are several future directions for research on 1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene. One area of interest is its potential as a treatment for inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, more research is needed to fully understand its mechanism of action and potential side effects. Finally, there is also potential for this compound to be used as a starting point for the development of new drugs with improved efficacy and safety profiles.
Scientific Research Applications
1,2,3-trimethoxy-5-(2-nitro-1-propen-1-yl)benzene has been the subject of numerous studies due to its potential therapeutic applications. One area of research has focused on its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, this compound was found to inhibit the production of inflammatory cytokines in macrophages, which are immune cells that play a key role in the inflammatory response. Another study published in the Journal of Natural Products found that this compound was able to reduce the production of nitric oxide, a molecule that is involved in inflammation.
properties
IUPAC Name |
1,2,3-trimethoxy-5-[(E)-2-nitroprop-1-enyl]benzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO5/c1-8(13(14)15)5-9-6-10(16-2)12(18-4)11(7-9)17-3/h5-7H,1-4H3/b8-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUTKQLIXDCWWJG-VMPITWQZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1=CC(=C(C(=C1)OC)OC)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C1=CC(=C(C(=C1)OC)OC)OC)/[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801209532 | |
Record name | 1,2,3-Trimethoxy-5-[(1E)-2-nitro-1-propen-1-yl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801209532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
38059-94-8 | |
Record name | 1,2,3-Trimethoxy-5-[(1E)-2-nitro-1-propen-1-yl]benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38059-94-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2,3-Trimethoxy-5-[(1E)-2-nitro-1-propen-1-yl]benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801209532 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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